N-(3-chlorophenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H12ClN5OS/c16-11-2-1-3-12(8-11)18-13(22)9-23-15-19-14(20-21-15)10-4-6-17-7-5-10/h1-8H,9H2,(H,18,22)(H,19,20,21)
• InChI Key: CMFANAXFJDYBCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NNC(=N2)C3=CC=NC=C3
• Molecular Formula: C15H12ClN5OS
• Molecular Weight: 345.8 g/mol

Description

The compound “N-(3-chlorophenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide” is a complex organic molecule. It contains a chlorophenyl group, a pyridinyl group, and a 1,2,4-triazolyl group, all connected by a thioacetamide moiety.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The chlorophenyl, pyridinyl, and 1,2,4-triazolyl groups are all aromatic, which could influence the compound’s overall shape and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the pyridinyl and 1,2,4-triazolyl groups might participate in various coordination chemistry reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polarities of its functional groups, and its melting and boiling points would be determined by the strengths of its intermolecular forces.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

CPTA: . In this context, it serves as a trigonal three-connection node , linking with copper(II) ions acting as square planar four-connection nodes . The resulting framework features remarkably large 1-D solvent channels .

Pesticide and Herbicide Research

Chlorpropham, a derivative of CPTA , is used as a herbicide . . Researchers study its persistence in soil and water to ensure safe agricultural practices.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. Depending on its intended use, it could interact with biological systems in a variety of ways.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could be vast, depending on its potential applications. It could be explored for use in pharmaceuticals, materials science, or other fields.